Cas no 2137867-48-0 (5-chloro-3-(dimethyl-1,2-oxazol-4-yl)-2-fluoropyridine)

• Product name: 5-chloro-3-(dimethyl-1,2-oxazol-4-yl)-2-fluoropyridine
• CAS No: 2137867-48-0
• MF: C₁₀H₈ClFN₂O
• MW: 226.634724617004
• CID: 6090686
• PubChem ID: 165477648

5-chloro-3-(dimethyl-1,2-oxazol-4-yl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(dimethyl-1,2-oxazol-4-yl)-2-fluoropyridine
• EN300-1067226
• 2137867-48-0

• Inchi： 1S/C10H8ClFN2O/c1-5-9(6(2)15-14-5)8-3-7(11)4-13-10(8)12/h3-4H,1-2H3
• InChI Key： VSBHIOAPDHWWSN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1C(C)=NOC=1C)F

Computed Properties

• Exact Mass: 226.0309187g/mol
• Monoisotopic Mass: 226.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-chloro-3-(dimethyl-1,2-oxazol-4-yl)-2-fluoropyridine

Comprehensive Overview of 5-chloro-3-(dimethyl-1,2-oxazol-4-yl)-2-fluoropyridine (CAS No. 2137867-48-0)

The compound 5-chloro-3-(dimethyl-1,2-oxazol-4-yl)-2-fluoropyridine (CAS No. 2137867-48-0) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine core substituted with chloro, fluoro, and a dimethyl-1,2-oxazole moiety, this compound exhibits promising potential in drug discovery and material science applications.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such structurally diverse molecules. Researchers are increasingly focusing on fluorinated pyridine derivatives due to their enhanced bioavailability and metabolic stability, making 5-chloro-3-(dimethyl-1,2-oxazol-4-yl)-2-fluoropyridine a compound of interest for medicinal chemistry applications. Its CAS number 2137867-48-0 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening programs.

The dimethyloxazole component in this molecule is particularly noteworthy, as this heterocycle is known to participate in hydrogen bonding and π-stacking interactions, which are crucial for protein-ligand binding. This characteristic makes the compound valuable for developing kinase inhibitors and other targeted therapies, aligning with current interests in precision medicine and personalized treatment approaches.

From a synthetic chemistry perspective, the presence of both chloro and fluoro substituents on the pyridine ring offers multiple sites for further functionalization, making CAS 2137867-48-0 a versatile building block in organic synthesis. This aligns with the growing demand for multifunctional intermediates in the development of complex molecular architectures, particularly in the field of catalysis and materials science.

Environmental considerations have also brought attention to such compounds, as researchers explore green chemistry approaches for their synthesis. The fluoropyridine moiety in particular is being studied for its potential in developing more eco-friendly agrochemicals, responding to the global push for safer crop protection solutions. This positions 5-chloro-3-(dimethyl-1,2-oxazol-4-yl)-2-fluoropyridine as relevant to current discussions about alternative pest control methods.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, reflecting the sophisticated methods required to study such complex heterocycles. The precise identification of CAS 2137867-48-0 is crucial for quality control in research applications, especially when used as a pharmaceutical intermediate or chemical probe.

In the context of intellectual property and patent literature, compounds like 5-chloro-3-(dimethyl-1,2-oxazol-4-yl)-2-fluoropyridine are frequently mentioned in applications related to small molecule therapeutics and specialty chemicals. This has led to increased searches for its CAS registry number in patent databases, as companies explore its potential in various industrial applications.

The stability and storage requirements of this compound are also subjects of research interest, particularly regarding its shelf life under various conditions. Proper handling of fluorinated pyridine derivatives is essential for maintaining their integrity in long-term studies, making this practical aspect important for laboratory professionals searching for information about CAS 2137867-48-0.

As the field of cheminformatics grows, compounds like 5-chloro-3-(dimethyl-1,2-oxazol-4-yl)-2-fluoropyridine serve as valuable case studies for developing better molecular descriptors and QSAR models. The unique combination of halogen atoms and heterocyclic systems in its structure provides rich data for machine learning applications in chemistry, addressing current interests in AI-assisted molecular design.

Looking forward, the potential applications of CAS 2137867-48-0 continue to expand as researchers discover new reactions and biological activities associated with its molecular scaffold. Its relevance to multiple disciplines - from pharmaceutical development to material engineering - ensures that this compound will remain an important subject of scientific investigation in the coming years.